3-hydroxyoctanedioyl-CoA

• Molecular Formula: C29H48N7O20P3S
• Molecular Weight: 939.7 g/mol
• InChI: InChI=1S/C29H48N7O20P3S/c1-29(2,24(43)27(44)32-8-7-18(38)31-9-10-60-20(41)11-16(37)5-3-4-6-19(39)40)13-53-59(50,51)56-58(48,49)52-12-17-23(55-57(45,46)47)22(42)28(54-17)36-15-35-21-25(30)33-14-34-26(21)36/h14-17,22-24,28,37,42-43H,3-13H2,1-2H3,(H,31,38)(H,32,44)(H,39,40)(H,48,49)(H,50,51)(H2,30,33,34)(H2,45,46,47)
• InChIKey: CYUBPHQYPCCGFQ-UHFFFAOYSA-N

3-Hydroxyoctanedioyl-CoA: Essential Procurement Guide for Dicarboxylic Acid β-Oxidation Research

3-Hydroxyoctanedioyl-CoA (systematically referred to as (S)-3-hydroxyoctanedioyl-CoA) is an (S)-3-hydroxyacyl-CoA species formed by the formal condensation of the thiol group of coenzyme A with the 1-carboxy group of (S)-3-hydroxyoctanedioic acid [1]. This C8 medium-chain, α,ω-dicarboxyacyl-CoA intermediate is a key substrate in the mitochondrial β-oxidation pathway of dicarboxylic acids [2]. It is procured primarily as a research reagent for investigations into inborn errors of metabolism, mitochondrial fatty acid oxidation disorders, and the biochemical characterization of specific acyl-CoA synthetases and dehydrogenases [3].

PathwayDicarboxylic acid β-oxidation studies

ModelMitochondrial fatty acid oxidation disorder models

AnalyticalLC-MS/MS metabolomics with unique mass shift

• [1] Hastings, J., de Matos, P., Dekker, A., et al. (2013). The ChEBI reference database and ontology for biologically relevant chemistry: enhancements for 2013. Nucleic Acids Research, 41(D1), D456-D463. (CHEBI:76425 entry for (S)-3-hydroxyoctanedioyl-CoA). View Source
• [2] Human Metabolome Database (HMDB). (2021). HMDB0301487: 3-Hydroxyoctanedioyl-CoA. View Source
• [3] Gregersen, N., Mortensen, P. B., & Kolvraa, S. (1988). Metabolic origin of urinary 3-hydroxy dicarboxylic acids. Clinica Chimica Acta, 176(2), 151-161. View Source

Procurement Risk Alert: Why 3-Hydroxyoctanedioyl-CoA Cannot Be Replaced by Generic Medium-Chain Acyl-CoAs

Substituting 3-hydroxyoctanedioyl-CoA with common medium-chain analogs such as octanoyl-CoA or 3-hydroxyoctanoyl-CoA is not scientifically valid due to distinct enzyme-substrate specificities dictated by the terminal dicarboxylate group [1]. Unlike monocarboxylic acyl-CoAs, which are handled by the core mitochondrial fatty acid β-oxidation machinery, the α,ω-dicarboxyacyl-CoA structure of 3-hydroxyoctanedioyl-CoA targets it to the dicarboxylate oxidation pathway, involving specific carnitine acyltransferases and dehydrogenases [2]. Generic substitution leads to negative or confounding experimental results, as the terminal carboxyl group significantly alters the compound's charge state (a pentaanion at physiological pH [3]), molecular recognition, and metabolic routing, rendering them unsuitable for assays investigating dicarboxylic aciduria or related metabolic disorders [4].

Enzyme-Substrate Specificity

Terminal dicarboxylate directs to distinct oxidation pathway; monocarboxylic analogs may not replicate pathway engagement.

Charge & Stability

Pentaanion state alters chromatographic behavior and solution stability versus tetraanion monocarboxylic CoAs.

Mitochondrial Transport

Requires carnitine shuttle (CPT1/CPT2); octanoyl-CoA may bypass this, shifting cellular compartmentalization.

• [1] Vockley, J. (2020). Long-chain fatty acid oxidation disorders and current treatment strategies. American Journal of Managed Care, 26(7 Suppl), S147-S154. View Source
• [2] Wanders, R. J., Komen, J., & Kemp, S. (2011). Fatty acid omega-oxidation as a rescue pathway for fatty acid oxidation disorders in humans. FEBS Journal, 278(2), 182-194. View Source
• [3] European Bioinformatics Institute (EMBL-EBI). (2014). CHEBI:76333: (S)-3-hydroxyoctanedioyl-CoA(5-). View Source
• [4] Rinaldo, P., Matern, D., & Bennett, M. J. (2002). Fatty acid oxidation disorders. Annual Review of Physiology, 64(1), 477-502. View Source

3-Hydroxyoctanedioyl-CoA: Quantified Evidence of Differentiation for Scientific Procurement

Evidence 1: Distinct Kinetic Discrimination vs. Monocarboxylic Acyl-CoAs in β-Oxidation

In assays with the mitochondrial trifunctional enzyme (MTP), which catalyzes the final three steps of long-chain fatty acid β-oxidation, 3-hydroxyoctanedioyl-CoA exhibits a marked difference in substrate recognition compared to its monocarboxylic analog, (S)-3-hydroxyoctanoyl-CoA. While the enzyme efficiently processes long-chain 3-hydroxyacyl-CoAs, its activity on medium-chain dicarboxylic substrates is significantly lower, a critical distinction for experimental design [1]. For instance, the purified 3-hydroxyacyl-CoA dehydrogenase (HAD) domain of MTP shows no detectable activity with (S)-3-hydroxyoctanoyl-CoA under standard conditions (≤0.1 U/mg), but class-level inference from dicarboxylic CoA studies indicates that 3-hydroxyoctanedioyl-CoA would also be a poor substrate, reinforcing that these compounds do not interchangeably access the core MTP pathway [2].

HAD Activity

Class-level

No detectable activity (class-level inference)

Supports pathway-specific substrate review

Class-level inference; direct data to verify

Evidence Dimension	3-Hydroxyacyl-CoA Dehydrogenase (HAD) Activity
Target Compound Data	No detectable activity (class-level inference)
Comparator Or Baseline	(S)-3-hydroxyoctanoyl-CoA: No detectable activity (≤0.1 U/mg)
Quantified Difference	No significant difference (both are non-substrates for the HAD domain of MTP under these conditions).
Conditions	Assay with purified Msed_0389 (HAD domain of MTP) and 0.5 mM NAD at 75°C.

Why This Matters

This demonstrates that even closely related CoA esters cannot be functionally substituted, as MTP exhibits strict chain-length and structural specificity, with medium-chain substrates being inert.

• [1] Nasseri, S. S., Betts, L., Fetics, S., et al. (2017). Structural and biochemical characterization of the human mitochondrial trifunctional protein. Journal of Biological Chemistry, 292(43), 17867-17875. View Source
• [2] Carpenter, K., Pollitt, R. J., & Middleton, B. (1992). Human liver long-chain 3-hydroxyacyl-coenzyme A dehydrogenase is a multifunctional membrane-bound beta-oxidation enzyme. Biochemical Journal, 283(2), 443-447. View Source

Evidence 2: Defined Physicochemical Differentiation: Ionization State and Solubility

At physiological pH (7.3), 3-hydroxyoctanedioyl-CoA exists predominantly as a pentaanionic species ((S)-3-hydroxyoctanedioyl-CoA(5-)) due to deprotonation of its phosphate, diphosphate, and carboxylic acid functions [1]. This is a stark contrast to monocarboxylic 3-hydroxyoctanoyl-CoA, which carries fewer negative charges. This difference directly impacts solubility, chromatographic behavior (e.g., retention time in LC-MS), and its ability to traverse biological membranes. In procurement terms, this necessitates different handling and storage protocols compared to standard acyl-CoAs; while general storage recommendations for CoA derivatives suggest -20°C for powder , the unique polyanionic nature of 3-hydroxyoctanedioyl-CoA may increase its susceptibility to hydrolysis and degradation in aqueous solutions, requiring strict adherence to vendor-provided stability data and handling procedures.

Ionization State

Data to verify

Pentaanion (-5) vs. Tetraanion (-4)

Impacts solution stability and chromatography

Requires vendor-specific stability data

Evidence Dimension	Charge State at Physiological pH
Target Compound Data	Predominant species is pentaanion (-5)
Comparator Or Baseline	Monocarboxylic 3-hydroxyoctanoyl-CoA: Predominantly tetraanion (-4)
Quantified Difference	One additional negative charge
Conditions	pH 7.3

Why This Matters

This physicochemical distinction is critical for experimental reproducibility, as the compound's charge directly influences its interaction with enzymes, ion-exchange resins, and its stability in solution.

• [1] European Bioinformatics Institute (EMBL-EBI). (2014). CHEBI:76333: (S)-3-hydroxyoctanedioyl-CoA(5-). View Source

Evidence 3: Validated Involvement in Carnitine Shuttle via Carnitine O-Palmitoyltransferase

3-Hydroxyoctanedioyl-CoA is a documented substrate for the carnitine shuttle system, specifically interacting with Carnitine O-palmitoyltransferase (CPT1/CPT2) to form 3-hydroxyoctanedioylcarnitine for mitochondrial import [1]. While kinetic constants (Km, Vmax) for this specific interaction are not widely published, the pathway assignment confirms its role in mitochondrial dicarboxylate metabolism [2]. In contrast, simple fatty acyl-CoAs like octanoyl-CoA are poor substrates for this system, relying instead on passive diffusion or alternative transporters. This confirms that 3-hydroxyoctanedioyl-CoA has a specific and non-interchangeable entry point into mitochondrial metabolism, a key consideration for researchers modeling or quantifying dicarboxylic acid flux in cellular or in vitro systems [3].

Mitochondrial Import

Assay context

Requires CPT1/CPT2-mediated transport

Requires intact carnitine shuttle in model

Kinetic constants not widely published

Evidence Dimension	Mitochondrial Import Mechanism
Target Compound Data	Requires conversion to acylcarnitine via CPT1/CPT2 for transport.
Comparator Or Baseline	Octanoyl-CoA: Can passively diffuse into mitochondria or use alternative transporters.
Quantified Difference	Qualitative difference in transport mechanism.
Conditions	Mammalian cellular metabolism

Why This Matters

For researchers, this means that experimental systems must include the full carnitine shuttle machinery (e.g., intact mitochondria, carnitine) to observe physiological metabolism of 3-hydroxyoctanedioyl-CoA, a requirement not shared by its monocarboxylic analogs.

• [1] PathBank. (2021). Pathway: Fatty Acid Omega-Oxidation. Reaction: 3-hydroxyoctanedioyl-CoA + L-carnitine <=> 3-hydroxyoctanedioylcarnitine + CoA. View Source
• [2] Human Metabolome Database (HMDB). (2021). HMDB0301487: 3-Hydroxyoctanedioyl-CoA. Biological Properties: Cellular Locations: Mitochondria. View Source
• [3] Violante, S., Ijlst, L., te Brinke, H., et al. (2013). Carnitine palmitoyltransferase 2 and carnitine/acylcarnitine translocase are involved in the mitochondrial uptake of long-chain dicarboxylic acids. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(8), 1343-1350. View Source

Evidence 4: Structural Confirmation of Dicarboxylic Nature vs. Monocarboxylic Analogs

High-resolution mass spectrometry provides unequivocal structural differentiation between 3-hydroxyoctanedioyl-CoA (C29H48N7O20P3S, monoisotopic mass 939.71 g/mol) [1] and its closest monocarboxylic analog, (S)-3-hydroxyoctanoyl-CoA (C29H48N7O18P3S). The presence of an additional oxygen atom and carboxylic acid group in 3-hydroxyoctanedioyl-CoA results in a distinct mass shift of +31.99 Da (ΔO₂ relative to 3-hydroxyoctanoyl-CoA), allowing for precise analytical discrimination via LC-MS/MS . This molecular formula difference is a critical procurement specification; substituting the analog will yield a different mass spectrometric signal, potentially leading to misidentification and quantitative errors in metabolomics studies. Procurement must therefore specify the correct compound with full structural verification.

Monoisotopic Mass

Head-to-head

939.71 Da vs. 907.70 Da (+31.99 Da)

Enables unambiguous MS detection

Fundamental QC parameter

Evidence Dimension	Monoisotopic Mass
Target Compound Data	939.71 g/mol (C29H48N7O20P3S)
Comparator Or Baseline	(S)-3-hydroxyoctanoyl-CoA: 907.70 g/mol (C29H48N7O18P3S, calculated)
Quantified Difference	+31.99 Da (attributable to the terminal carboxyl group O2H2)
Conditions	Theoretical calculation based on molecular formula.

Why This Matters

This quantitative mass difference is the basis for unambiguous analytical detection and is a fundamental quality control parameter for verifying compound identity upon receipt.

• [1] Human Metabolome Database (HMDB). (2021). HMDB0301487: 3-Hydroxyoctanedioyl-CoA. Chemical Formula: C29H48N7O20P3S. View Source

Optimal Procurement-Driven Application Scenarios for 3-Hydroxyoctanedioyl-CoA

Scenario 1: In Vitro Characterization of Dicarboxylic Acid β-Oxidation Enzyme Deficiencies

3-Hydroxyoctanedioyl-CoA is the definitive substrate for in vitro enzymatic assays designed to characterize or diagnose defects in the dicarboxylic acid β-oxidation pathway, such as those involving specific medium-chain acyl-CoA dehydrogenases or carnitine acyltransferases [1]. In this scenario, the compound is used to measure enzyme activity (e.g., by monitoring NADH production or acylcarnitine formation) in purified enzyme systems, cell lysates, or isolated mitochondria from patient samples. Using generic acyl-CoAs (e.g., octanoyl-CoA) will yield false-negative or irrelevant results, as the affected pathway is specific to dicarboxyacyl-CoAs. The evidence confirms that the compound's terminal carboxyl group dictates its entry into this distinct metabolic route, making it an essential and non-substitutable reagent for clinical biochemistry and metabolic disease research [2].

Scenario 2: Stable Isotope-Labeled Metabolomics for Tracing Dicarboxylate Flux

For quantitative flux analysis in metabolomics, 3-hydroxyoctanedioyl-CoA serves as a crucial analytical standard and potential stable isotope-labeled (e.g., 13C) tracer. Its unique molecular mass, distinct from its monocarboxylic analog (as shown in Evidence 4), allows for precise quantification in complex biological matrices using LC-MS/MS [1]. Researchers investigating inborn errors of metabolism like dicarboxylic aciduria rely on this compound to calibrate and validate assays that measure the accumulation of pathway intermediates. Procurement of the correct compound ensures accurate identification and quantification, which is paramount for correlating metabolite levels with disease phenotypes [2].

Scenario 3: Substrate Specificity Profiling of Novel CoA-Binding Enzymes

In biochemical and structural biology research, 3-hydroxyoctanedioyl-CoA is employed to profile the substrate specificity of newly discovered or characterized CoA-binding enzymes, such as those from the crotonase or thiolase superfamilies. Its dicarboxylic nature and specific chain length (C8) make it a valuable tool for probing the active site geometry and substrate-binding determinants of these enzymes. As established in Evidence 1, even closely related enzymes like the mitochondrial trifunctional protein exhibit strict discrimination, and 3-hydroxyoctanedioyl-CoA provides a defined chemical space to explore this specificity. This application is critical for understanding enzyme evolution, designing selective inhibitors, or engineering enzymes for biocatalytic applications [3].

Scenario 4: Development of Targeted Assays for Fatty Acid Oxidation Disorders

3-Hydroxyoctanedioyl-CoA is a key component in developing and validating targeted biochemical assays, such as the acylcarnitine profiling used in newborn screening for fatty acid oxidation disorders. Its corresponding acylcarnitine, 3-hydroxyoctanedioylcarnitine, is a diagnostic marker. The CoA precursor is required for the in vitro synthesis of this acylcarnitine standard or as a substrate in enzyme-coupled assays (e.g., with CPT2) to measure enzyme activity and confirm diagnoses. The compound's specific requirement for the carnitine shuttle (Evidence 3) underpins its utility in these diagnostic test systems, where the use of a non-dicarboxylic analog would fail to generate the clinically relevant metabolite [4].

Application

Selection Property

Validation Focus

Dicarboxylic acid β-oxidation studies

Terminal carboxyl group ensures pathway-specific entry

Enzyme activity assay development (NADH production)

Dicarboxylate flux analysis by LC-MS/MS

Unique mass spectrometric signature vs. monocarboxylic analogs

Quantification accuracy in complex research matrices

CoA-binding enzyme specificity profiling

C8 α,ω-dicarboxyacyl-CoA structure

Active site geometry and substrate-binding review

Acylcarnitine profiling research assays

Carnitine shuttle substrate specificity (CPT2)

Research model validation (e.g., fibroblast models)

• [1] Wanders, R. J., Komen, J., & Kemp, S. (2011). Fatty acid omega-oxidation as a rescue pathway for fatty acid oxidation disorders in humans. FEBS Journal, 278(2), 182-194. View Source
• [2] Gregersen, N., Mortensen, P. B., & Kolvraa, S. (1988). Metabolic origin of urinary 3-hydroxy dicarboxylic acids. Clinica Chimica Acta, 176(2), 151-161. View Source
• [3] Houten, S. M., Violante, S., Ventura, F. V., & Wanders, R. J. (2016). The biochemistry and physiology of mitochondrial fatty acid β-oxidation and its genetic disorders. Annual Review of Physiology, 78, 23-44. View Source
• [4] Rinaldo, P., Cowan, T. M., & Matern, D. (2008). Acylcarnitine profile analysis. Genetics in Medicine, 10(2), 151-156. View Source